![molecular formula C9H16N4O3 B1491965 2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one CAS No. 2098077-47-3](/img/structure/B1491965.png)
2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one
Overview
Description
The compound “2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one” contains an azido group (-N3), an ethoxy group (-OCH2CH3), a methoxy group (-OCH3), and a pyrrolidinyl group (a five-membered ring containing nitrogen). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the pyrrolidinyl ring . Detailed structural analysis would typically involve techniques such as nuclear magnetic resonance (NMR) spectroscopy or X-ray crystallography .Chemical Reactions Analysis
The azido group is known to participate in a variety of chemical reactions, including cycloadditions and reductions . The ethoxy and methoxy groups could potentially undergo reactions involving the breaking of the carbon-oxygen bond .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups . For example, the presence of the ethoxy and methoxy groups could increase its solubility in organic solvents .Scientific Research Applications
Synthesis of 1,3,4-Thiadiazole Derivatives
This compound can be used in the synthesis of 1,3,4-thiadiazole derivatives . These derivatives are obtained via reaction of alkylidenecarbodithioate with hydrazonoyl halides . The 1,3,4-thiadiazole ring is one of the most important and well-known heterocyclic nuclei, as a common and integral feature of a variety of natural products and medicinal agents .
Synthesis of 1,2,3-Triazole Derivatives
The compound can also be used in the synthesis of 1,2,3-triazole derivatives . These derivatives are synthesized by reacting 1-(5-Methyl-1-(p-tolyl)-1H-1,2,3-triazol-4-yl)ethan-1-one with Thiosemicarbazide, alkyl carbodithioate, and benzaldehyde .
Antimicrobial Applications
Some 1,2,3-triazole derivatives synthesized using this compound have shown antimicrobial activity . This includes activity against gram-negative Escherichia coli ATCC 25922 and gram-positive Paenibacillus alvei CBMAI 2221 .
Antitumoral Applications
Certain 1,2,3-triazole derivatives synthesized from this compound have demonstrated antitumoral activity . For example, the compound 1-([1,1’-biphenyl]-4-yl)-2-(4-(p-tolyl)-1H-1,2,3-triazol-1-yl)ethan-1-one showed antitumoral activity for prostate and pancreas cancer cells .
Synthesis of Pyridine Derivatives
The compound can be used in the synthesis of substituted pyridines . Pyridines are important in the field of medicinal chemistry due to their wide range of biological activities .
Synthesis of Nicotinic Acid Ester Derivatives
This compound can be used in the synthesis of substituted nicotinic acid ester . The nicotinic acid ester can then be converted to its azide compound, which can be reacted with aromatic amines and phenol to give substituted urea and phenylcarbamate containing 1,2,3-triazole moiety .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4O3/c1-3-16-8-6-13(5-7(8)15-2)9(14)4-11-12-10/h7-8H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZEZGUFERQCKLF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CN(CC1OC)C(=O)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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